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Compound of Interest

Compound Name: 3-Methylformanilide

CAS No.: 3085-53-8

Cat. No.: B1265676

Get Quote

Executive Safety Summary
Chemical Identity: 3-Methylformanilide (N-Formyl-m-toluidine)[1]

CAS Number: 3085-53-8[2][3]

Physical State: Liquid (Colorless to pale yellow)[4]

Core Hazards:Acute Toxicity (Oral); Potential Irritant.

Disposal Class: Non-Halogenated Organic Waste (Incineration required). Do NOT dispose of

down the drain.

Hazard Identification & Waste Characterization
Before disposal, you must characterize the waste stream. Unlike common solvents (e.g.,

Acetone), 3-Methylformanilide has specific stability and toxicity profiles that dictate its

handling.
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Property Value / Classification Operational Implication

GHS Classification Acute Tox. 4 (Oral) (H302)
Waste containers must be

labeled "Toxic" or "Harmful."

Flash Point >100°C (Estimated)*

Class IIIB Combustible Liquid.

Not a "Flammable" waste

(D001) unless mixed with

solvents.

Water Solubility Immiscible / Low

Strict prohibition on drain

disposal. Will

settle/accumulate in traps.

Reactivity
Stable; Incompatible with

strong oxidizers.

Keep segregated from Nitric

Acid or Peroxides in waste

storage.

*Note: While specific flash point data is often absent for this isomer, structural analogs (N-

Methylformanilide, FP 126°C) indicate high thermal stability. Treat as combustible.

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench. Mixing waste streams indiscriminately increases

disposal costs and safety risks.

Segregation Protocol
Pure Stream: If the reagent is expired or unused, keep it in the original manufacturer bottle.

Mixed Stream: If part of a reaction mixture (e.g., Vilsmeier-Haack reaction waste), segregate

based on the solvent used.

With DCM/Chloroform: Segregate into Halogenated Waste.

With Ethyl Acetate/Hexanes: Segregate into Non-Halogenated Organic Waste.

Waste Decision Logic (Visualization)
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Waste Generation:
3-Methylformanilide

Is it Pure/Unused or Mixed?

Pure / Expired Reagent

Pure

Reaction Mixture / Solvent Waste

Mixed

Lab Pack Protocol:
Keep in Original Bottle

Overpack with Absorbent

Contains Halogenated Solvents?
(DCM, CHCl3, etc.)

DISPOSAL STREAM A:
Non-Halogenated Organic

(High BTU Incineration)

No

DISPOSAL STREAM B:
Halogenated Organic
(Specific Incineration)

Yes

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-Methylformanilide waste streams to ensure

regulatory compliance and cost-efficiency.

Detailed Disposal Procedures
Scenario A: Disposal of Expired/Pure Reagent
Objective: Minimize handling exposure and utilize "Lab Pack" disposal services.

Verify Integrity: Ensure the original cap is tightly sealed. If the cap is degraded, transfer

contents to a chemically compatible HDPE or Glass container.

Labeling: Apply a hazardous waste label.
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Constituents: "3-Methylformanilide"[1][2][3]

Hazards: Check "Toxic" and "Irritant".

Secondary Containment: Place the bottle into a clear plastic bag (polybag) to contain

potential leaks during transport.

Storage: Store in the "Organic Reagents" section of your Satellite Accumulation Area (SAA),

away from oxidizers.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)
Objective: Prevent cross-contamination and dangerous exothermic reactions.

PH Check: If the reaction involved acid chlorides (common with formanilides), check the pH.

Action: If pH < 4, neutralize carefully with Sodium Bicarbonate (NaHCO₃) before adding to

the organic waste drum to prevent gas generation.

Container Selection: Use standard 5-gallon carboys (HDPE or Steel) approved for solvent

waste.

Transfer: Use a funnel with a flash arrestor/strainer. Pour slowly to avoid splashing.

Log Entry: Immediately record the volume added to the waste log sheet attached to the

container.

Emergency Procedures: Spill Response
In the event of a benchtop spill (<500 mL), follow this self-validating cleanup loop.

Spill Detected 1. Alert & Isolate Area
2. Don PPE:

Nitrile Gloves (Double),
Goggles, Lab Coat

3. Apply Absorbent:
Vermiculite or Clay Pads

4. Collect Solids:
Scoop into HazBag

5. Decontaminate:
Soap & Water Wash 6. Tag as Solid Hazardous Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for minor laboratory spills.
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Critical Note on PPE: 3-Methylformanilide can be absorbed through the skin. Double-gloving

with standard Nitrile gloves is recommended, or use Silver Shield® laminate gloves for

extended handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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